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Compound of Interest

Compound Name: Chloculol

Cat. No.: B169098

Chloculol: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chloculol is a naturally occurring coumarin, a class of secondary metabolites found in various
plants. This technical guide provides a comprehensive summary of the currently available
information on Chloculol, including its chemical identity and botanical origin. While in-depth
biological data and detailed experimental protocols for Chloculol are not extensively
documented in publicly available scientific literature, this document consolidates the existing
knowledge to serve as a foundational resource for researchers.

Chemical and Physical Properties

The fundamental chemical identifiers and properties of Chloculol are summarized in the table
below. This information is primarily sourced from chemical supplier databases.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b169098?utm_src=pdf-interest
https://www.benchchem.com/product/b169098?utm_src=pdf-body
https://www.benchchem.com/product/b169098?utm_src=pdf-body
https://www.benchchem.com/product/b169098?utm_src=pdf-body
https://www.benchchem.com/product/b169098?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source
CAS Number 131652-35-2 (1102131141
Molecular Formula C15H15CIO4 [1]
Molecular Weight 294.73 g/mol

8-(1-Chloro-2-hydroxy-3-
Chemical Name methyl-3-buten-1-yl)-7-
methoxycoumarin

Synonym Chloculol
Natural Source Murraya paniculata
Storage Temperature 2-8°C

Botanical Origin

Chloculol has been identified as a constituent of Murraya paniculata, a plant belonging to the
Rutaceae family. Murraya paniculata, commonly known as orange jasmine, is a tropical,
evergreen plant and has been a subject of phytochemical research due to its traditional
medicinal uses. The plant is known to produce a variety of secondary metabolites, including a

rich diversity of coumarins.

Biological Activity and Mechanism of Action

As of the date of this guide, there is a notable absence of published scientific studies detailing
the specific biological activities, mechanism of action, or any associated signaling pathways for
Chloculol. While coumarins as a class are known to exhibit a wide range of pharmacological
properties, including anti-inflammatory, antioxidant, and anticoagulant effects, the specific
bioactivity profile of Chloculol remains to be elucidated through dedicated research.

Experimental Protocols

Detailed experimental protocols for the synthesis, isolation, or biological evaluation of
Chloculol are not currently available in the peer-reviewed scientific literature. However, based
on its classification as a natural product isolated from Murraya paniculata, a general workflow
for the isolation and characterization of such a compound can be proposed. This serves as a

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10034409/
https://books.aijr.org/index.php/press/catalog/book/164/chapter/2924
https://researchoutput.ncku.edu.tw/en/publications/constituents-of-flowers-of-murraya-paniculata/
https://www.nparks.gov.sg/florafaunaweb/flora/2/2/2239
https://pmc.ncbi.nlm.nih.gov/articles/PMC10034409/
https://www.benchchem.com/product/b169098?utm_src=pdf-body
https://www.benchchem.com/product/b169098?utm_src=pdf-body
https://www.benchchem.com/product/b169098?utm_src=pdf-body
https://www.benchchem.com/product/b169098?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

representative methodology for researchers interested in studying Chloculol or similar
compounds from this plant source.

General Workflow for Isolation and Characterization of
Coumarins from Murraya paniculata
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b169098?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC10034409/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10034409/
https://books.aijr.org/index.php/press/catalog/book/164/chapter/2924
https://researchoutput.ncku.edu.tw/en/publications/constituents-of-flowers-of-murraya-paniculata/
https://www.nparks.gov.sg/florafaunaweb/flora/2/2/2239
https://www.benchchem.com/product/b169098#chloculol-cas-number-and-molecular-formula
https://www.benchchem.com/product/b169098#chloculol-cas-number-and-molecular-formula
https://www.benchchem.com/product/b169098#chloculol-cas-number-and-molecular-formula
https://www.benchchem.com/product/b169098#chloculol-cas-number-and-molecular-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b169098?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b169098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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